Thunberginol C
Overview
Description
Thunberginol C is a dihydroisocoumarin found in Hydrangeae Dulcis Folium, the processed leaves of Hydrangea macrophylla var. thunbergii . It has been identified as a natural product that can be isolated from Hydrangea macrophyll .
Synthesis Analysis
Thunberginol C has been synthesized using 3,5-dimethoxyphenylacetic acid as a starting material. The synthesis process involves Friedel–Craft acylation, regioselective formylation, and oxidative cyclisation reactions .Molecular Structure Analysis
The molecular formula of Thunberginol C is C15H12O5 . It has a molar mass of 272.25 g/mol .Chemical Reactions Analysis
Thunberginol C is involved in various chemical reactions. For instance, it has been found to inhibit corticosterone-induced decrease in MTT and increase in LDH .Physical And Chemical Properties Analysis
Thunberginol C has a density of 1.5±0.1 g/cm3, a boiling point of 595.8±50.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.7 mmHg at 25°C . It has an enthalpy of vaporization of 92.1±3.0 kJ/mol and a flash point of 232.0±23.6 °C .Scientific Research Applications
Neurological Disorders Prevention
Thunberginol C has been studied for its potential in preventing stress-induced neurological disorders. Research suggests that it may reduce plasma TNF-α levels, neuroinflammation, and oxidative stress, indicating its therapeutic potential in this field .
Stress-Induced Anxiety Attenuation
Studies have shown that Thunberginol C can attenuate stress-induced anxiety in mice models, making it a promising candidate for further research in mental health applications .
Anti-Inflammatory Properties
The compound has demonstrated anti-inflammatory properties by reducing plasma TNF-α levels, which could be beneficial in treating various inflammatory conditions .
Oxidative Stress Reduction
Thunberginol C may play a role in reducing oxidative stress, which is linked to numerous chronic diseases and aging processes .
Active Ingredient in Herbal Medicine
It is identified as an active ingredient in Hydrangea macrophylla, suggesting its importance in herbal medicine formulations .
Potential Antioxidant
Due to its role in combating oxidative stress, Thunberginol C might serve as a potential antioxidant agent in therapeutic applications .
Mechanism of Action
Target of Action
Thunberginol C, a natural product isolated from Hydrangea macrophylla, has been found to exhibit anti-allergic and antimicrobial activities . The primary targets of Thunberginol C are the cells involved in allergic reactions and microbial infections .
Mode of Action
Thunberginol C inhibits the degranulation process in cells, which is a key step in the release of mediators involved in allergic reactions . It also inhibits the increase in intracellular free Ca2+ levels, an essential process for the degranulation and production of cytokines . This suggests that Thunberginol C interacts with its targets by modulating intracellular processes both before and after the increase in intracellular free Ca2+ levels .
Biochemical Pathways
Thunberginol C affects the biochemical pathways involved in allergic reactions and microbial infections. It inhibits the degranulation process and the production of cytokines, which are key components of the immune response . By inhibiting these processes, Thunberginol C can potentially reduce the symptoms associated with allergic reactions and microbial infections.
Result of Action
Thunberginol C has been found to have protective effects against stress-induced anxiety . It prevents corticosterone-induced neuronal cell death and reduces plasma TNF-α level, neuroinflammation, and oxidative stress . These molecular and cellular effects suggest that Thunberginol C could be a potential therapeutic agent for stress-induced neurological disorders .
Future Directions
properties
IUPAC Name |
6,8-dihydroxy-3-(4-hydroxyphenyl)-3,4-dihydroisochromen-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O5/c16-10-3-1-8(2-4-10)13-6-9-5-11(17)7-12(18)14(9)15(19)20-13/h1-5,7,13,16-18H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMAITHDYVBQITD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC(=O)C2=C1C=C(C=C2O)O)C3=CC=C(C=C3)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00438304 |
Source
|
| Record name | THUNBERGINOL C | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00438304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Thunberginol C | |
CAS RN |
147517-06-4 |
Source
|
| Record name | 3,4-Dihydro-6,8-dihydroxy-3-(4-hydroxyphenyl)-1H-2-benzopyran-1-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=147517-06-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Thunberginol C | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0147517064 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | THUNBERGINOL C | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00438304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | THUNBERGINOL C | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X3P5X86ZBF | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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